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Introduction

MHI-148 is a near-infrared (NIR) heptamethine cyanine dye recognized for its tumor-targeting
properties.[1][2] It exhibits preferential accumulation and retention within tumor cells compared
to normal cells, making it a valuable tool for in vivo cancer imaging and targeted drug delivery.
[1][2][3] These application notes provide detailed protocols for the administration of MHI-148 in
animal studies, primarily focusing on murine models, and summarize key quantitative data from
published research.

Mechanism of Action: Tumor-Specific Uptake

MHI-148's selective accumulation in tumor tissues is primarily mediated by Organic Anion-
Transporting Polypeptides (OATPS), which are often overexpressed on the surface of cancer
cells.[1] Studies have shown that the uptake and retention of MHI-148 in cancer cells can be
blocked by competitive inhibitors of OATPs.[2][3] The hypoxic microenvironment of tumors may
also contribute to its enhanced uptake.[1][4] Once inside the cancer cells, MHI-148 localizes to
the mitochondria and lysosomes.[1][2][3] The [-catenin signaling pathway has also been
implicated in regulating the expression of membrane transporters that mediate MHI-148
accumulation in hepatocellular carcinoma cells.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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